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Experimental Data Summary for Swietenolide

The following table summarizes key experimental findings for swietenolide from recent studies.

Assay/Model Experimental Findings Citation

H₂O₂-induced INS-1 cells
(Pancreatic β-cells)

↑ Cell viability; ↑ Insulin secretion; ↓ ROS; ↓ Apoptosis; ↑

SOD/GSH; ↓ MDA; Modulates PDX-1, Bcl-2, Bax proteins

[1]

Diabetic db/db mice
(Cognitive Function)

Improved cognitive dysfunction; Activates Nrf2 pathway;

Inhibits TXNIP/NLRP3 pathways; ↑ SOD/GSH; ↓ MDA/IL-
1β/TNF-α

[2]

Detailed Experimental Protocols

For fellow researchers interested in the methodological details, here is a breakdown of the key experiments

cited above.

In Vitro Model of Oxidative Stress in Pancreatic β-Cells [1]:

Cell Line: INS-1 insulinoma cells.
Induction of Oxidative Stress: Cells were treated with 300 μM H₂O₂ for 4 hours to establish

the damage model.
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Treatment: Cells were treated with swietenolide.

Measurements:
Cell Viability & Apoptosis: Assessed via corresponding assays.

Oxidative Stress Markers: Reactive oxygen species (ROS), superoxide dismutase
(SOD), malondialdehyde (MDA), and glutathione (GSH) levels were measured.

Insulin Secretion: Quantified.
Protein Expression: Western blot analysis of PDX-1, Bcl-2, and Bax.

Caspase Activity: Caspase-3 enzyme activity was measured.

In Vivo Model of Cognitive Dysfunction in Diabetes [2]:

Animal Model: Diabetic db/db mice.

Treatment: Mice were treated with swietenolide.
Behavioral Assessment: Cognitive function was evaluated.

Biochemical Analysis:
Oxidative Stress in Hippocampus: Levels of SOD, GSH, and MDA were measured.

Inflammation Markers: Levels of proinflammatory cytokines IL-1β and TNF-α were
analyzed via ELISA.

Mechanistic Studies:
Pathway Analysis: Western blotting, immunohistochemistry, and molecular docking were

used to study the Nrf2 and TXNIP/NLRP3 pathways.
Inhibition Assay: The Nrf2 inhibitor ML385 was used to confirm the pathway's role.

Signaling Pathways of Swietenolide

Based on the search results, swietenolide exerts its effects through two primary mechanisms, which are

visualized below.

The first diagram illustrates its protective role in pancreatic β-cells under oxidative stress.
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H₂O₂ Stress

Oxidative Stress
(↑ ROS, ↑ MDA
↓ SOD, ↓ GSH)

Cell Apoptosis
(↑ Caspase-3)

Impaired Insulin Secretion
(↓ PDX-1)

Swietenolide

Reduces Oxidative Stress
(↓ ROS, ↓ MDA
↑ SOD, ↑ GSH)

Inhibits Apoptosis
(↓ Caspase-3
↑ Bcl-2, ↓ Bax)

Improves Insulin Secretion
(↑ PDX-1)
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Swietenolide protects pancreatic β-cells from oxidative stress-induced apoptosis and dysfunction.

The second diagram shows its mechanism for ameliorating cognitive dysfunction in a diabetic model.
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High Glucose

Oxidative Stress

↑ TXNIP

Activates NLRP3
Inflammasome

Neuroinflammation
(↑ IL-1β, ↑ TNF-α)

Cognitive Dysfunction

Swietenolide

Activates Nrf2
Pathway

↑ Antioxidant Defense
(↑ SOD, ↑ GSH)Inhibits TXNIP

Protects Hippocampal
Neurons

Improves Cognitive
Function
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Swietenolide ameliorates cognitive dysfunction in diabetic mice via the Nrf2/TXNIP/NLRP3 pathway.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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